1-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-phenylurea

• IUPAC Name: 1-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3-phenylurea
• InChI: InChI=1S/C15H12F2N6O/c16-12-7-6-11(8-13(12)17)23-14(20-21-22-23)9-18-15(24)19-10-4-2-1-3-5-10/h1-8H,9H2,(H2,18,19,24)
• InChI Key: YLEZSVHUBQHGCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F
• Molecular Formula: C15H12F2N6O
• Molecular Weight: 330.29 g/mol

Description

The compound “1-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-phenylurea” is a complex organic molecule. It contains a tetrazole ring, which is a five-membered ring with four carbon atoms and one nitrogen atom. The molecule also contains a difluorophenyl group, which is a phenyl ring (a six-membered carbon ring) with two fluorine atoms attached.

Scientific Research Applications

Molecular Structure and Docking Studies

Tetrazole derivatives have been analyzed for their molecular structures using X-ray crystallography, revealing insights into their crystalline forms and interactions at the molecular level. For example, docking studies and crystal structure analysis of tetrazole derivatives have been conducted to understand their interactions within the active site of enzymes such as cyclooxygenase-2, indicating their potential as COX-2 inhibitors (Al-Hourani et al., 2015).

Synthesis and Characterization

Research has focused on synthesizing novel fluorine-containing heterocyclic derivatives, demonstrating methodologies to incorporate fluorine atoms into biologically active compounds. This includes the study of reactions leading to the formation of such derivatives, highlighting the versatility of tetrazole-based compounds in synthesizing novel structures (Sokolov & Aksinenko, 2012).

Antipathogenic Activity

Thiourea derivatives, closely related to the query compound, have been investigated for their antipathogenic activity, particularly against biofilm-forming bacteria. These studies have revealed significant antibacterial properties, suggesting potential applications in developing antimicrobial agents (Limban, Marutescu, & Chifiriuc, 2011).

Photocycloaddition Products

Coordination polymers based on tetrazole derivatives have been explored for their unique properties, including solvatochromism and crystallochromism in fluorescence. This research opens avenues for creating materials with specific optical properties, useful in sensors and electronic devices (Hu et al., 2015).

Green Synthesis

Innovative approaches in green chemistry have been applied to synthesize carbamoyl-phenylureas using magnetic nanoparticles supported ionic liquids. Such methods emphasize sustainable and efficient synthesis processes, contributing to the development of environmentally friendly chemical processes (Nasrollahzadeh, Issaabadi, & Sajadi, 2018).